Cas no 1803588-67-1 (3-amino-2-(3-chlorophenyl)propan-1-ol hydrochloride)

• Product Name: 3-amino-2-(3-chlorophenyl)propan-1-ol hydrochloride
• CAS No: 1803588-67-1
• MF: C₉H₁₃Cl₂NO
• MW: 222.111620664597
• MDL: MFCD28714584
• CID: 4616625
• PubChem ID: 119031530
• Update Time: 2025-11-07

3-amino-2-(3-chlorophenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-chlorophenyl)propan-1-ol hydrochloride

• MDL： MFCD28714584
• Inchi： 1S/C9H12ClNO.ClH/c10-9-3-1-2-7(4-9)8(5-11)6-12;/h1-4,8,12H,5-6,11H2;1H
• InChI Key： XAYBRKGJUDOEAX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)(CO)CN.Cl

Additional information on 3-amino-2-(3-chlorophenyl)propan-1-ol hydrochloride

Recent Advances in the Study of 3-amino-2-(3-chlorophenyl)propan-1-ol hydrochloride (CAS: 1803588-67-1)

The compound 3-amino-2-(3-chlorophenyl)propan-1-ol hydrochloride (CAS: 1803588-67-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 3-amino-2-(3-chlorophenyl)propan-1-ol hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving chiral resolution, which is critical for ensuring the enantiomeric purity of the compound, a factor that significantly impacts its pharmacological activity.

Pharmacological evaluations have revealed that 3-amino-2-(3-chlorophenyl)propan-1-ol hydrochloride exhibits notable activity as a modulator of certain neurotransmitter systems. Preclinical studies in animal models have indicated its potential efficacy in treating neurological disorders, such as depression and anxiety. The compound's ability to interact with serotonin and dopamine receptors has been a focal point, with recent findings suggesting a unique binding profile that differentiates it from existing therapeutics.

In addition to its neurological applications, recent investigations have explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-amino-2-(3-chlorophenyl)propan-1-ol hydrochloride demonstrated cytotoxic effects against specific cancer cell lines. The researchers attributed this activity to the compound's ability to induce apoptosis via mitochondrial pathways, highlighting its potential as a lead compound for further drug development.

Despite these promising findings, challenges remain in the development of 3-amino-2-(3-chlorophenyl)propan-1-ol hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic properties.

In conclusion, 3-amino-2-(3-chlorophenyl)propan-1-ol hydrochloride (CAS: 1803588-67-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse pharmacological activities and potential therapeutic applications make it a compelling subject for ongoing and future studies. Continued research into its mechanisms of action, synthetic optimization, and clinical potential will be essential for translating these findings into viable therapeutic options.